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Compound of Interest

Compound Name: 2-lodo-5-nitroanisole

Cat. No.: B1296816

ID: C7TH6INOS3 Issued: December 22, 2025

This document provides a concise technical overview of the physicochemical properties of 2-
lodo-5-nitroanisole, a key intermediate in various chemical syntheses. The primary focus is
the determination and components of its molecular weight.

Chemical Identity and Molecular Weight

2-lodo-5-nitroanisole is an aromatic compound with the chemical formula C7HsINOs.[1] Its
molecular weight is a fundamental property derived from the sum of the atomic weights of its
constituent atoms. This value is crucial for stoichiometric calculations in research and synthetic
applications.

Molecular Weight Data

The molecular weight of this compound has been consistently reported as approximately
279.03 g/mol .[1][2][3][4] Minor variations in reported values, such as 279.04 g/mol , are
typically due to differences in the precision of atomic weights used in the calculation.[5]

The table below summarizes the key quantitative data for 2-lodo-5-nitroanisole.
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Parameter Value Source
Molecular Formula C7HeINOs3 [1112]1[5]
Molecular Weight 279.03 g/mol [11[3]14116]
Alternate MW Value 279.04 g/mol [5]

CAS Number 5458-84-4 [1][2][3]
Melting Point 128-130 °C [1][3]
Boiling Point 341.2 °C (at 760 mmHg) [1]
Density 1.893 g/cm3 [1]

Calculation of Molecular Weight

The molecular weight (MW) is calculated by summing the atomic weights of each atom present
in the molecular formula (C7HeINO3).

e Carbon (C): 7 atoms x 12.011 u =84.077 u

Hydrogen (H): 6 atoms x 1.008 u = 6.048 u

lodine (1): 1 atom x 126.904 u = 126.904 u

Nitrogen (N): 1 atom x 14.007 u = 14.007 u

Oxygen (O): 3 atoms x 15.999 u =47.997 u

Total Molecular Weight: 279.033 u ( g/mol )

Logical Relationship of Components

The determination of the molecular weight is a hierarchical process starting from the elemental
composition. The following diagram illustrates the logical flow from the chemical formula to the
final calculated value.
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Molecular Formula

C7HeINOs3
determines
Elemental Composition Standard Atomic Weights
7 x Carbon (C) C:12.011u
6 x Hydrogen (H) H: 1.008 u
1 x lodine (1) I: 126.904 u
1 x Nitrogen (N) N: 14.007 u
3 x Oxygen (O) 0:15.999 u

l l

Summation of Atomic Weights
2 (Atom Count x Atomic Weight)

esults in

Calculated Molecular Weight
279.033 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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